molecular formula C4H5ClN2 B1590106 4-chloro-1-methyl-1H-pyrazole CAS No. 35852-81-4

4-chloro-1-methyl-1H-pyrazole

Cat. No. B1590106
CAS RN: 35852-81-4
M. Wt: 116.55 g/mol
InChI Key: PGNUBDXGTOZIHC-UHFFFAOYSA-N
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Description

4-Chloro-1-methyl-1H-pyrazole (4-CMP) is a heterocyclic aromatic compound with a five-membered ring structure composed of one nitrogen atom and four carbon atoms. It is a colorless solid that is insoluble in water but soluble in organic solvents. 4-CMP is an important intermediate in the synthesis of a variety of pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of pyrazole-containing compounds, which are used as pharmaceuticals and agrochemicals.

Scientific Research Applications

Pyrazole Compounds

Pyrazole compounds, including 4-chloro-1-methyl-1H-pyrazole, have a wide range of applications in various scientific fields .

  • Medicinal Chemistry and Drug Discovery

    • Pyrazoles are known for their diverse pharmacological effects . They have been extensively highlighted for their diverse biological activities, including roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
    • For example, a synthesized pyrazole derivative was found to cause 4T1 cells to die by preventing wound healing and colony formation, delaying the G0/G1 phase of the cell cycle, activating p27 levels, and most likely inducing apoptosis through DNA .
  • Coordination Chemistry and Organometallic Chemistry

    • In coordination and organometallic chemistry, pyrazoles are often used as ligands . They can coordinate to metal atoms to form complexes, which have applications in areas like catalysis.
  • Antileishmanial and Antimalarial Activities

    • Pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities . Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
  • Synthesis of Bioactive Chemicals

    • Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals .
  • Green Synthesis

    • Pyrazole compounds are also used in green synthesis . This involves the use of environmentally friendly components in the synthesis process to reduce waste and avoid harmful byproducts .
  • Antileishmanial and Antimalarial Activities

    • Pyrazole-bearing compounds are known for their diverse pharmacological effects including potent antileishmanial and antimalarial activities . Some hydrazine-coupled pyrazoles were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques .
  • Synthesis of Innovative Compounds

    • Pizzuti and his research team synthesized a series of innovative 3,5-diaryl-4,5-dihydro-1H-pyrazole-1-carboximidamides using a convenient and high-yielding method . The process involved the utilization of chalcones and aminoguanidine hydrochloride under ultrasonic irradiation .

properties

IUPAC Name

4-chloro-1-methylpyrazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5ClN2/c1-7-3-4(5)2-6-7/h2-3H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PGNUBDXGTOZIHC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=C(C=N1)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5ClN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20551120
Record name 4-Chloro-1-methyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20551120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

116.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-chloro-1-methyl-1H-pyrazole

CAS RN

35852-81-4
Record name 4-Chloro-1-methyl-1H-pyrazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20551120
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
24
Citations
TG Le, A Kundu, A Ghoshal, NH Nguyen… - Journal of medicinal …, 2019 - ACS Publications
A phenotypic screen of two different libraries of small molecules against the motility and development of the parasitic nematode Haemonchus contortus led to the identification of two 1-…
Number of citations: 20 pubs.acs.org
TG Le, A Kundu, A Ghoshal, NH Nguyen… - Journal of medicinal …, 2018 - ACS Publications
A phenotypic screen of a diverse library of small molecules for inhibition of the development of larvae of the parasitic nematode Haemonchus contortus led to the identification of a 1-…
Number of citations: 29 pubs.acs.org
BV Lyalin, VL Sigacheva, VA Kokorekin, VA Petrosyan - Arkivoc, 2017 - arkat-usa.org
… mole NaOCl per mole of aminopyrazole 1, was found to contain (Scheme 1) 1,2bis(1-methyl-1H-pyrazol-3-yl)diazene (1a) in only 3% yield and 3-amino-4-chloro-1-methyl-1H-pyrazole (…
Number of citations: 8 www.arkat-usa.org
S Srivastava, B Singh Choudhary, P Mehta… - Journal of …, 2019 - Taylor & Francis
… Moreover, two molecules ethyl 2-(2-((4-chloro-1-methyl-1H-pyrazole-3-carbonyl) oxy)acetamido) benzo[1]thiazole-6-carboxylate and 1,6,7-trimethyl-8-((tetrahydrofuran-2-yl) methyl)-1H-…
Number of citations: 3 www.tandfonline.com
Y Xiong, BR Teegarden, JSK Choi… - Journal of medicinal …, 2010 - ACS Publications
Serotonin, which is stored in platelets and is released during thrombosis, activates platelets via the 5-HT 2A receptor. 5-HT 2A receptor inverse agonists thus represent a potential new …
Number of citations: 16 pubs.acs.org
Y Wang, S Kou, J Huo, S Sun, Y Wang… - Journal of Agricultural …, 2022 - ACS Publications
… -based antifungal activity structure, the novel lead scaffold was rationally designed at first by replacing 2,4-dichlorobenzene-based imidazole with 4-chloro-1-methyl-1H-pyrazole-5-yl …
Number of citations: 4 pubs.acs.org
SJ Han, HT Kim, JM Joo - The Journal of Organic Chemistry, 2016 - ACS Publications
We have developed inter- and intramolecular C–H alkenylation reactions of pyrazoles. The catalyst, derived from Pd(OAc) 2 and pyridine, enabled the oxidative alkenylation of …
Number of citations: 45 pubs.acs.org
S Bae, HL Jang, H Jung, JM Joo - The Journal of Organic …, 2015 - ACS Publications
We describe a general approach for the synthesis of allylated and benzylated pyrazoles. An electron-withdrawing substituent, such as nitro, chloro, and ester groups, at C4 renders the …
Number of citations: 41 pubs.acs.org
TG Le, A Kundu, A Ghoshal, NH Nguyen… - Journal of medicinal …, 2018 - ACS Publications
Recently, we have discovered that the registered pesticide, tolfenpyrad, unexpectedly and potently inhibits the development of the L4 larval stage of the parasitic nematode …
Number of citations: 18 pubs.acs.org
Y Xiong, B Ullman, JSK Choi, M Cherrier… - Journal of medicinal …, 2010 - ACS Publications
Recent developments in sleep research suggest that antagonism of the serotonin 5-HT 2A receptor may improve sleep maintenance insomnia. We herein report the discovery of a …
Number of citations: 9 pubs.acs.org

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